Cas no 2171339-30-1 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid)

• Product Name: (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid
• CAS No: 2171339-30-1
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5836633
• PubChem ID: 165562281
• Update Time: 2025-05-26

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid
• EN300-1476247
• 2171339-30-1
• (3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]heptanoic acid

• Inchi： 1S/C27H34N2O6/c1-3-4-9-18(16-25(30)31)29-26(32)24(34-2)14-15-28-27(33)35-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23-24H,3-4,9,14-17H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)/t18-,24?/m1/s1
• InChI Key： KDRYAQBKUXRUHX-QFADGXAASA-N
• SMILES： O(C(NCCC(C(N[C@@H](CC(=O)O)CCCC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid

Introduction to (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic Acid (CAS No. 2171339-30-1)

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171339-30-1, represents a pinnacle of molecular design, incorporating a variety of functional groups that make it a promising candidate for further research and development in medicinal applications.

The molecular structure of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid is characterized by a seven-carbon chain with an amide linkage at the third carbon, a methoxy group at the second carbon, and an amino group at the fourth carbon, all of which are further modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group. This intricate arrangement not only contributes to the compound's stability but also opens up numerous possibilities for its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the potential interactions of this compound with various biological receptors. The presence of the fluorenylmethoxycarbonyl group, a common protective group in peptide synthesis, suggests that this compound could be involved in peptidomimetic drug design. Peptidomimetics are synthetic analogs of natural peptides that aim to mimic their biological activity while overcoming limitations such as poor bioavailability and susceptibility to enzymatic degradation.

One of the most exciting aspects of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid is its potential role in the development of novel therapeutic agents. The chiral center at the third carbon, indicated by the (3R) configuration, is crucial for achieving enantiopurity in pharmaceuticals. Enantiopure compounds often exhibit higher efficacy and fewer side effects compared to racemic mixtures, making them highly desirable in drug development.

The methoxy group at the second carbon and the amide linkage contribute to the compound's solubility and bioavailability, which are critical factors in drug formulation. Additionally, the fluorenylmethoxycarbonyl group not only protects the amino group during synthetic processes but also enhances the compound's stability under various conditions. This stability is essential for ensuring consistent performance throughout clinical trials and eventual commercialization.

In recent years, there has been a growing interest in harnessing natural product-inspired scaffolds for drug discovery. The structural motif found in (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid bears similarities to several bioactive natural products, suggesting that it could possess similar pharmacological properties. For instance, compounds with fluorene derivatives have been shown to exhibit anti-inflammatory, anticancer, and antimicrobial activities. By leveraging these natural product-inspired structures, researchers aim to identify new therapeutic targets and develop more effective drugs.

The synthesis of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves protecting group strategies, stereoselective reactions, and careful purification techniques. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with high precision and yield.

The potential applications of this compound extend beyond traditional pharmaceuticals. It could also be explored as a key intermediate in the synthesis of more complex molecules or as a building block for material science applications. The unique combination of functional groups makes it a versatile candidate for various chemical transformations, opening up avenues for innovation across multiple disciplines.

Ongoing research in this area is focused on elucidating the biological activity of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid through both in vitro and in vivo studies. Preliminary findings suggest that it may interact with specific enzymes or receptors involved in disease pathways such as cancer, inflammation, and neurodegeneration. These interactions could provide insights into new therapeutic strategies and lead to the development of next-generation drugs.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) is essential for accelerating the discovery process. By combining these approaches with traditional pharmacological assays, researchers can rapidly identify promising candidates like this one and optimize their properties for clinical use.

In conclusion, (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid (CAS No. 2171339-30-1) represents a significant advancement in pharmaceutical chemistry with its intricate molecular structure and potential biological activities. Its unique features make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.